Cas no 70118-98-8 (1H-Pyrrole-2-carboxaldehyde,5-methoxy-)

1H-Pyrrole-2-carboxaldehyde,5-methoxy- structure
70118-98-8 structure
Product Name:1H-Pyrrole-2-carboxaldehyde,5-methoxy-
CAS No:70118-98-8
MF:C6H7NO2
MW:125.125281572342
CID:562908
PubChem ID:45092686
Update Time:2025-04-19

1H-Pyrrole-2-carboxaldehyde,5-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxaldehyde,5-methoxy-
    • 1H-Pyrrole-2-carboxaldehyde,5-methoxy-(9CI)
    • 5-methoxy-1H-Pyrrole-2-carboxaldehyde
    • 2-carboxy-4-methoxybenzaldehyde
    • 2-Formyl-5-methoxy-benzoesaeure
    • 2-formyl-5-methoxy-benzoic Acid
    • 2-Formyl-5-methoxy-pyrrol
    • 5-methoxy-2-formylbenzoic acid
    • 5-methoxyphthalaldehydic acid
    • 5-Methoxy-phthalaldehydsaeure
    • 5-methoxy-pyrrole-2-carbaldehyde
    • 70118-98-8
    • 5-methoxy-1H-pyrrole-2-carbaldehyde
    • SCHEMBL16564179
    • Inchi: 1S/C6H7NO2/c1-9-6-3-2-5(4-8)7-6/h2-4,7H,1H3
    • InChI Key: PRLLWGGKEROCPN-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=C(C=O)N1

Computed Properties

  • Exact Mass: 125.04800
  • Monoisotopic Mass: 125.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.1A^2
  • XLogP3: 0.8

Experimental Properties

  • PSA: 42.09000
  • LogP: 0.83580
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